Cas no 20877-81-0 (6-Methylisatoic Anhydride)

• Product Name: 6-Methylisatoic Anhydride
• CAS No: 20877-81-0
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 1396448
• PubChem ID: 10487522
• Update Time: 2025-05-21

6-Methylisatoic Anhydride Chemical and Physical Properties

Names and Identifiers

• 2H-3,1-Benzoxazine-2,4(1H)-dione, 5-methyl-
• 5-methyl-2H-3,1-benzoxazin-2,4(1H)-dione
• 5-METHYLISATOIC ANHYDRIDE
• 6-Methylisatoic Anhydride

• Inchi： 1S/C9H7NO3/c1-5-3-2-4-6-7(5)8(11)13-9(12)10-6/h2-4H,1H3,(H,10,12)
• InChI Key： KJBDXWPWJNDBOS-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC=C(C)C=2C1=O)=O

Computed Properties

• Exact Mass: 177.04261
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-Methylisatoic Anhydride

6-Methylisatoic Anhydride (CAS No. 20877-81-0): A Comprehensive Overview

6-Methylisatoic Anhydride, also known by its CAS number 20877-81-0, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique properties and diverse applications across various industries. The 6-Methylisatoic Anhydride structure consists of a cyclic anhydride derived from 6-methylisatoic acid, making it a versatile building block in chemical synthesis.

Recent studies have highlighted the importance of 6-Methylisatoic Anhydride in the development of advanced materials and pharmaceuticals. Its ability to form stable ester linkages makes it an ideal candidate for use in polymer chemistry and drug delivery systems. Researchers have explored its potential in creating biodegradable polymers, which are increasingly sought after in the medical and environmental sectors.

The synthesis of 6-Methylisatoic Anhydride involves a multi-step process that typically begins with the oxidation of 6-methylthiophene derivatives. This process has been optimized in recent years to improve yield and purity, thanks to advancements in catalytic methods and reaction conditions. The compound's stability under various reaction conditions has also been extensively studied, providing valuable insights into its scalability for industrial applications.

In the pharmaceutical industry, 6-Methylisatoic Anhydride has been utilized as an intermediate in the synthesis of complex molecules, including antibiotics and anti-inflammatory agents. Its role as a reactive intermediate allows for the creation of intricate molecular architectures that are otherwise challenging to achieve through conventional methods.

Moreover, 6-Methylisatoic Anhydride has found applications in the field of materials science, particularly in the development of high-performance coatings and adhesives. Its ability to form cross-linked networks through esterification reactions contributes to the creation of durable and flexible materials. Recent research has focused on enhancing these properties further by incorporating functional groups that improve adhesion strength and thermal stability.

The environmental impact of 6-Methylisatoic Anhydride has also been a topic of interest. Studies have shown that it can be synthesized using sustainable methods, such as enzymatic catalysis, which reduces the reliance on hazardous chemicals and minimizes waste generation. This aligns with the growing trend toward green chemistry practices in industrial settings.

In conclusion, 6-Methylisatoic Anhydride (CAS No. 20877-81-0) is a compound with immense potential across multiple disciplines. Its versatility as a chemical building block, combined with recent advancements in its synthesis and application, positions it as a key player in future innovations within organic chemistry and related fields.